Cas no 125533-24-6 (1H-Benzimidazole,2-(3,3-dimethyl-1-triazen-1-yl)-)

1H-Benzimidazole,2-(3,3-dimethyl-1-triazen-1-yl)- structure
125533-24-6 structure
Product Name:1H-Benzimidazole,2-(3,3-dimethyl-1-triazen-1-yl)-
CAS No:125533-24-6
MF:C9H11N5
MW:189.217140436172
CID:103540
Update Time:2024-01-24

1H-Benzimidazole,2-(3,3-dimethyl-1-triazen-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-(3,3-dimethyl-1-triazen-1-yl)-
    • 1H-Benzimidazole,2-(3,3-dimethyl-1-triazenyl)-(9CI)
    • Inchi: 1S/C9H11N5/c1-14(2)13-12-9-10-7-5-3-4-6-8(7)11-9/h3-6,13H,1-2H3
    • InChI Key: JNYRAXVKGSVBTD-UHFFFAOYSA-N
    • SMILES: C1(=N/NN(C)C)/N=C2C=CC=CC2=N/1

Computed Properties

  • Exact Mass: 189.10163
  • Monoisotopic Mass: 189.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.4A^2

Experimental Properties

  • PSA: 56.64
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